[1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol

• IUPAC Name: [1-(6-aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol
• InChI: InChI=1S/C11H18N4O/c1-8-2-9(6-16)5-15(4-8)11-3-10(12)13-7-14-11/h3,7-9,16H,2,4-6H2,1H3,(H2,12,13,14)
• InChI Key: MPNIHIAPWHWLPH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC=NC(=C2)N)CO
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

[1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperidine derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of [1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which is a type of receptor that is involved in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects:
[1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol has been found to exhibit a range of biochemical and physiological effects. These effects include an increase in GABAergic neurotransmission, a decrease in glutamatergic neurotransmission, and an increase in the release of dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol in lab experiments is its ability to modulate the GABA-A receptor, which is a key target for many drugs used to treat neurological disorders. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for research on [1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol. One area of interest is its potential use as a therapeutic agent for neurological disorders such as epilepsy and anxiety disorders. Another area of interest is its potential use as a tool for studying the mechanisms of neurotransmitter activity in the brain. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of [1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol involves a multi-step process that begins with the preparation of the starting materials. The piperidine derivative is first synthesized by reacting 4-cyanopyridine with 2,4-dimethyl-1,3-pentadiene in the presence of a catalyst. The resulting piperidine derivative is then reacted with formaldehyde and hydrogen gas to yield the final product.

Scientific Research Applications

[1-(6-Aminopyrimidin-4-yl)-5-methylpiperidin-3-yl]methanol has been studied extensively for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.